Desmethyl-6,8,10-triene Dutasteride
Desmethyl-6,8,10-triene Dutasteride
Brand Name:
Vulcanchem
CAS No.:
952718-75-1
VCID:
VC20859605
InChI:
InChI=1S/C26H22F6N2O2/c1-24-11-10-14-15(3-8-20-16(14)4-9-22(35)33-20)17(24)6-7-19(24)23(36)34-21-12-13(25(27,28)29)2-5-18(21)26(30,31)32/h2-5,8-9,12,17,19H,6-7,10-11H2,1H3,(H,33,35)(H,34,36)/t17-,19+,24-/m0/s1
SMILES:
CC12CCC3=C(C1CCC2C(=O)NC4=C(C=CC(=C4)C(F)(F)F)C(F)(F)F)C=CC5=C3C=CC(=O)N5
Molecular Formula:
C26H22F6N2O2
Molecular Weight:
508.5 g/mol
Desmethyl-6,8,10-triene Dutasteride
CAS No.: 952718-75-1
Cat. No.: VC20859605
Molecular Formula: C26H22F6N2O2
Molecular Weight: 508.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 952718-75-1 |
|---|---|
| Molecular Formula | C26H22F6N2O2 |
| Molecular Weight | 508.5 g/mol |
| IUPAC Name | (1S,3aR,11aS)-N-[2,5-bis(trifluoromethyl)phenyl]-11a-methyl-7-oxo-2,3,3a,6,10,11-hexahydro-1H-indeno[5,4-f]quinoline-1-carboxamide |
| Standard InChI | InChI=1S/C26H22F6N2O2/c1-24-11-10-14-15(3-8-20-16(14)4-9-22(35)33-20)17(24)6-7-19(24)23(36)34-21-12-13(25(27,28)29)2-5-18(21)26(30,31)32/h2-5,8-9,12,17,19H,6-7,10-11H2,1H3,(H,33,35)(H,34,36)/t17-,19+,24-/m0/s1 |
| Standard InChI Key | NTHPTTDPVCTXML-PDOGEWKWSA-N |
| Isomeric SMILES | C[C@]12CCC3=C([C@@H]1CC[C@@H]2C(=O)NC4=C(C=CC(=C4)C(F)(F)F)C(F)(F)F)C=CC5=C3C=CC(=O)N5 |
| SMILES | CC12CCC3=C(C1CCC2C(=O)NC4=C(C=CC(=C4)C(F)(F)F)C(F)(F)F)C=CC5=C3C=CC(=O)N5 |
| Canonical SMILES | CC12CCC3=C(C1CCC2C(=O)NC4=C(C=CC(=C4)C(F)(F)F)C(F)(F)F)C=CC5=C3C=CC(=O)N5 |
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